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Compound of Interest

Compound Name: PROTRIPTYLINE-D3

CAS No.: 136765-50-9

Cat. No.: B588566

Get Quote

Protriptyline-d3 is a stable isotope-labeled analog of the tricyclic antidepressant Protriptyline.

[1][2] While chemically identical to the non-labeled drug regarding toxicity, its role as an Internal

Standard (IS) in LC-MS/MS workflows dictates specific disposal protocols due to the high cost,

low volume usage, and solvent mixtures involved.[1]

Chemical Hazard Assessment
Before disposal, you must acknowledge the specific hazards associated with the compound.[1]

Do not assume "deuterated" implies "safe."[1]
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Property Specification Operational Implication

CAS Number
136765-43-0 (labeled) / 1225-

55-4 (unlabeled HCl)

Use unlabeled CAS for broad

safety data searches if specific

D3 SDS is unavailable.[1][2]

Toxicity Class Acute Tox. 3 or 4 (Oral)

Toxic if swallowed. High

potency.[1][2] Treat all waste

as hazardous.[1]

RCRA Status Not P-Listed / Not U-Listed

It is not on the EPA P-list

(Acute Hazardous Waste).[1]

[2] However, it must be

managed as Hazardous

Chemical Waste.[1]

Solubility
Soluble in Methanol,

Acetonitrile, Water

Waste classification is often

driven by the solvent, not just

the solute.[1][2]

Radioactivity None

Deuterium is a stable isotope.

[1][2] DO NOT dispose of in

radioactive waste bins.

Part 2: Waste Classification & Regulatory Logic
Proper classification prevents regulatory fines (RCRA violations) and ensures environmental

safety.[1]

The "Mixture Rule" Application
In an analytical lab, Protriptyline-d3 rarely exists as a pure solid waste.[1] It is almost always

in solution.[1]

Pure Substance (Solid): Classify as Toxic Chemical Waste.[1]

Stock Solutions (e.g., in Methanol): Classify based on the solvent.[1] Methanol is ignitable

(Flash point < 60°C).[1][3]
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Waste Code:D001 (Ignitable).[1][3]

LC-MS Effluent: Contains organic modifiers (Acetonitrile/Methanol) and acidic additives

(Formic Acid).[1]

Waste Code:D001 (Ignitable) + D002 (Corrosive, if pH < 2).[1][3]

Critical Note: Never flush Protriptyline-d3 solutions down the sink.[1] Tricyclic antidepressants

are persistent in the environment and toxic to aquatic life.[1][4]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Expired/Degraded Solid
Reference Material
Context: You have a vial of Protriptyline-d3 powder that has degraded or expired.

Segregation: Do not empty the vial. Keep the substance in its original amber glass container.

Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Ziploc

style) to prevent label deterioration and breakage.

Labeling: Apply a hazardous waste label to the bag.

Constituents: "Protriptyline-d3 (Solid)."[1][4]

Hazard Checkbox: Toxic.[1][3][4][5]

Binning: Place in the Solid Chemical Waste Drum (usually black or blue, depending on

facility color coding) destined for High-Temperature Incineration.
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Protocol B: Disposal of Stock Solutions & Working
Standards
Context: Leftover 1 mg/mL or 10 µg/mL solutions in Methanol or Acetonitrile.

Consolidation: Pour the solution into the laboratory's Solvent Waste Carboy.

Compatibility Check: Ensure the carboy is designated for "Non-Halogenated Solvents"

(unless you used Chloroform/DCM, then use "Halogenated").[1]

Rinsing: Rinse the empty vial 3 times with a small volume of the same solvent.[1] Pour

rinsate into the carboy.

Vial Disposal: Deface the label on the empty vial and place it in the Glass Disposal Box

(Sharps/Glass).

Log Entry: If your facility tracks solvent accumulation, log the volume added to the carboy.[1]

Protocol C: LC-MS/MS Effluent (Liquid Waste)
Context: The waste line coming from your Mass Spectrometer diverter valve.[2]

Collection: Ensure the LC-MS waste line feeds directly into a closed, vented waste container

(e.g., a Safety Waste Cap system).

Monitoring: Do not allow the container to exceed 90% capacity.

Disposal: Cap the container tightly. Label as "Mixed Solvent Waste (Flammable/Toxic)."[1]

List Constituents: Acetonitrile, Water, Formic Acid, Trace Organics.[1][2]

Transfer: Move to the Central Waste Accumulation Area.

Part 4: Visualized Workflows
Figure 1: Waste Stream Decision Matrix
Caption: Logic flow for determining the correct waste bin based on the physical state and

solvent composition of Protriptyline-d3.[2]
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[1][2]

Figure 2: Spill Response Protocol
Caption: Immediate actions required in the event of a Protriptyline-d3 powder or stock solution

spill.

1. ALERT
Notify nearby personnel

2. PPE UP
Gloves (Nitrile), Lab Coat,

Safety Glasses

3. CONTAIN
Place absorbent pads
around spill perimeter

4. CLEAN
Wipe with MeOH-dampened

paper towels

5. DISPOSE
All cleanup materials

into Solid Chemical Waste
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[1][2][5]
Part 5: Decontamination & Verification
In trace analysis (LC-MS/MS), "safe" disposal also means ensuring no carryover contaminates

future experiments.[1]

Glassware: Do not wash reusable glassware contaminated with Protriptyline-d3 in the

general dishwasher immediately.[1]

Step 1: Triple rinse with Methanol. Dispose of rinsate as solvent waste.[1]

Step 2: Acid wash (0.1M HCl) if necessary, as TCAs are basic and stick to glass surfaces.

[1]

Step 3: Standard detergent wash.[1]

Benchtop: If a spill occurs, verify cleanup using a UV lamp (if concentration is high enough to

fluoresce) or by swabbing the area and running a blank LC-MS injection to confirm no

background signal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

